Cas no 365565-88-4 (4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline)

• Product Name: 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline
• CAS No: 365565-88-4
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD04971851
• CID: 1073511
• PubChem ID: 2771077
• Update Time: 2025-06-08

4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-(8-Methylimidazo[1,2-a]pyridin-2-yl)aniline
• 4-(8-Methylimidazo[1,2-a]pyrid-2-yl)aniline
• 4-(8-methyl-4-hydroimidazo[1,2-a]pyridin-2-yl)phenylamine
• 4-(8-Methyl-imidazo[1,2-a]pyridin-2-yl)-phenylamine
• 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline
• AC1MCJEN
• AC1Q2NXK
• methylimidazoapyridinylaniline
• ST073671
• Z111567028
• F1912-0055
• MFCD04971851
• 4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenylamine
• EB-0824
• GWBJQNMMOJBUIU-UHFFFAOYSA-N
• 365565-88-4
• G29021
• DTXSID80377909
• 4-(8-MethyliMidazo[1,2-a]pyrid-2-yl)aniline, 95%
• J-513623
• 2-(4'-aminophenyl)-8-methylimidazo[1,2-a]pyridine
• EN300-39837
• AKOS000302588
• SCHEMBL5409082

• MDL： MFCD04971851
• Inchi： 1S/C14H13N3/c1-10-3-2-8-17-9-13(16-14(10)17)11-4-6-12(15)7-5-11/h2-9H,15H2,1H3
• InChI Key： GWBJQNMMOJBUIU-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=NC(C1C=CC(=CC=1)N)=C2

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline

Recent Advances in the Study of 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline (CAS: 365565-88-4)

The compound 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline (CAS: 365565-88-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by its imidazopyridine core, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline derivatives to enhance their bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required for production. This advancement is particularly significant for scaling up production for preclinical and clinical trials. Additionally, computational modeling has been employed to predict the compound's binding affinity for various biological targets, including kinases and G-protein-coupled receptors (GPCRs), which are implicated in numerous disease pathways.

In vitro and in vivo studies have demonstrated that 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline exhibits promising activity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits key signaling pathways involved in cell proliferation. Furthermore, its potential as an anti-inflammatory agent has been explored, with evidence indicating its ability to modulate cytokine production in immune cells. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline-based therapeutics. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed to advance the compound to clinical trials. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for designing effective dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this research into clinical applications.

In conclusion, 4-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline (CAS: 365565-88-4) represents a promising candidate for further drug development, with its diverse biological activities and improved synthetic accessibility. Ongoing research aims to refine its pharmacological properties and explore its potential in treating a broader range of diseases. As the field progresses, this compound may emerge as a key player in the next generation of small-molecule therapeutics.